Cas no 1505728-31-3 (5-Amino-1-(2,2-difluoroethyl)-4-methyl-1,2-dihydropyridin-2-one)
5-Amino-1-(2,2-difluoroethyl)-4-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-AMINO-1-(2,2-DIFLUOROETHYL)-4-METHYL-1,2-DIHYDROPYRIDIN-2-ONE
- EN300-1109150
- AKOS017908235
- 1505728-31-3
- 5-Amino-1-(2,2-difluoroethyl)-4-methylpyridin-2-one
- 2(1H)-Pyridinone, 5-amino-1-(2,2-difluoroethyl)-4-methyl-
- 5-Amino-1-(2,2-difluoroethyl)-4-methyl-1,2-dihydropyridin-2-one
-
- Inchi: 1S/C8H10F2N2O/c1-5-2-8(13)12(3-6(5)11)4-7(9)10/h2-3,7H,4,11H2,1H3
- InChI Key: IKHAJSAEOMDGLH-UHFFFAOYSA-N
- SMILES: FC(CN1C(C=C(C)C(=C1)N)=O)F
Computed Properties
- Exact Mass: 188.07611927g/mol
- Monoisotopic Mass: 188.07611927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 46.3Ų
Experimental Properties
- Density: 1.229±0.06 g/cm3(Predicted)
- Boiling Point: 286.0±40.0 °C(Predicted)
- pka: 4.39±0.40(Predicted)
5-Amino-1-(2,2-difluoroethyl)-4-methyl-1,2-dihydropyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1109150-0.05g |
5-amino-1-(2,2-difluoroethyl)-4-methyl-1,2-dihydropyridin-2-one |
1505728-31-3 | 95% | 0.05g |
$647.0 | 2023-10-27 | |
| Enamine | EN300-1109150-0.1g |
5-amino-1-(2,2-difluoroethyl)-4-methyl-1,2-dihydropyridin-2-one |
1505728-31-3 | 95% | 0.1g |
$678.0 | 2023-10-27 | |
| Enamine | EN300-1109150-0.25g |
5-amino-1-(2,2-difluoroethyl)-4-methyl-1,2-dihydropyridin-2-one |
1505728-31-3 | 95% | 0.25g |
$708.0 | 2023-10-27 | |
| Enamine | EN300-1109150-0.5g |
5-amino-1-(2,2-difluoroethyl)-4-methyl-1,2-dihydropyridin-2-one |
1505728-31-3 | 95% | 0.5g |
$739.0 | 2023-10-27 | |
| Enamine | EN300-1109150-1.0g |
5-amino-1-(2,2-difluoroethyl)-4-methyl-1,2-dihydropyridin-2-one |
1505728-31-3 | 1g |
$1214.0 | 2023-05-23 | ||
| Enamine | EN300-1109150-2.5g |
5-amino-1-(2,2-difluoroethyl)-4-methyl-1,2-dihydropyridin-2-one |
1505728-31-3 | 95% | 2.5g |
$1509.0 | 2023-10-27 | |
| Enamine | EN300-1109150-5.0g |
5-amino-1-(2,2-difluoroethyl)-4-methyl-1,2-dihydropyridin-2-one |
1505728-31-3 | 5g |
$3520.0 | 2023-05-23 | ||
| Enamine | EN300-1109150-10.0g |
5-amino-1-(2,2-difluoroethyl)-4-methyl-1,2-dihydropyridin-2-one |
1505728-31-3 | 10g |
$5221.0 | 2023-05-23 | ||
| Enamine | EN300-1109150-1g |
5-amino-1-(2,2-difluoroethyl)-4-methyl-1,2-dihydropyridin-2-one |
1505728-31-3 | 95% | 1g |
$770.0 | 2023-10-27 | |
| Enamine | EN300-1109150-5g |
5-amino-1-(2,2-difluoroethyl)-4-methyl-1,2-dihydropyridin-2-one |
1505728-31-3 | 95% | 5g |
$2235.0 | 2023-10-27 |
5-Amino-1-(2,2-difluoroethyl)-4-methyl-1,2-dihydropyridin-2-one Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 5-Amino-1-(2,2-difluoroethyl)-4-methyl-1,2-dihydropyridin-2-one
Introduction to 5-Amino-1-(2,2-difluoroethyl)-4-methyl-1,2-dihydropyridin-2-one (CAS No. 1505728-31-3)
The compound 5-Amino-1-(2,2-difluoroethyl)-4-methyl-1,2-dihydropyridin-2-one, identified by its CAS number 1505728-31-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both amino and fluoroethyl groups in its molecular structure contributes to its unique chemical properties, making it a promising candidate for further exploration.
Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The dihydropyridinone core of this compound is particularly noteworthy, as it resembles several bioactive scaffolds that have demonstrated efficacy in treating various diseases. Specifically, the 5-amino and 4-methyl substituents play a crucial role in modulating the compound's pharmacokinetic and pharmacodynamic profiles. These features are essential for optimizing drug delivery and enhancing target specificity.
In the context of modern drug discovery, the incorporation of fluorine atoms into molecular structures has become increasingly prevalent. The 2,2-difluoroethyl moiety in this compound not only imparts metabolic stability but also influences its electronic properties, which can be leveraged to improve binding affinity to biological targets. This approach aligns with the growing trend of fluorine-mediated drug design, where fluorinated compounds are valued for their enhanced bioavailability and reduced susceptibility to degradation.
Current research in medicinal chemistry emphasizes the development of multifunctional molecules that can address complex biological pathways simultaneously. The structural features of 5-Amino-1-(2,2-difluoroethyl)-4-methyl-1,2-dihydropyridin-2-one make it a versatile platform for such investigations. For instance, the dihydropyridinone ring system is known to exhibit significant interactions with enzymes and receptors, suggesting potential therapeutic applications in areas such as cardiovascular disease and neurodegeneration. Furthermore, the amino group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets.
One of the most compelling aspects of this compound is its potential as a precursor for more complex drug candidates. By serving as a building block, it can be modified through various synthetic strategies to generate derivatives with improved pharmacological profiles. This flexibility is particularly valuable in early-stage drug discovery, where rapid iteration and optimization are critical. The fluoroethyl group, in particular, has been shown to enhance lipophilicity and cell membrane permeability, which are key factors in determining a drug's efficacy.
The synthesis of 5-Amino-1-(2,2-difluoroethyl)-4-methyl-1,2-dihydropyridin-2-one involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Advanced techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to achieve high yields and enantiomeric purity. These methodologies not only highlight the compound's synthetic accessibility but also underscore the importance of innovative approaches in pharmaceutical research.
Evaluation of this compound's biological activity has revealed promising preliminary results. In vitro assays have indicated that it exhibits inhibitory effects on certain enzymes relevant to inflammatory pathways. This finding is particularly intriguing given the widespread interest in developing anti-inflammatory agents with minimal side effects. Additionally, preliminary toxicology studies suggest that the compound is well-tolerated at relevant doses, further validating its potential as a lead structure for drug development.
The integration of computational modeling into drug discovery has accelerated the process of identifying promising candidates like 5-Amino-1-(2,2-difluoroethyl)-4-methyl-1,2-dihydropyridin-2-one. Molecular docking simulations have been used to predict its interactions with target proteins, providing insights into its mechanism of action. These simulations not only guide experimental design but also help prioritize compounds for further investigation based on their predicted binding affinities and selectivity profiles.
Looking ahead, the future development of this compound will likely involve interdisciplinary collaborations between chemists, biologists, and pharmacologists. Such partnerships are essential for translating laboratory findings into tangible therapeutic benefits for patients worldwide. The unique structural features of 5-Amino-1-(2,2-difluoroethyl)-4-methyl-1,2-dihydropyridin-2-one position it as a cornerstone in this endeavor.
In summary,5-Amino-1-(2,2-difluoroethyl)-4-methyl-1,2-dihydropyridin-2-one (CAS No. 1505728-31-3) represents a significant contribution to pharmaceutical chemistry due to its versatile structure and promising biological activity. Its development underscores the importance of innovative synthetic strategies and interdisciplinary research in advancing therapeutic solutions for complex diseases.
1505728-31-3 (5-Amino-1-(2,2-difluoroethyl)-4-methyl-1,2-dihydropyridin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)